6-Amino-1-Boc-benzimidazole
Overview
Description
6-Amino-1-Boc-benzimidazole is a chemical compound with the molecular formula C12H15N3O2 and a molecular weight of 233.27 . It is a yellow solid and is widely used in the field of chemistry and biology.
Synthesis Analysis
The synthesis of benzimidazoles, including 6-Amino-1-Boc-benzimidazole, can be achieved through a one-pot conversion of carboxylic acids via an HBTU-promoted methodology . This method involves the reaction of indole-carboxylic acids, alkyl carboxylic acids, and N-protected alpha-amino acids to produce the corresponding benzimidazoles .
Molecular Structure Analysis
The IUPAC name for 6-Amino-1-Boc-benzimidazole is tert-butyl 6-amino-1H-benzimidazole-1-carboxylate . The InChI code for this compound is 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-7-14-9-5-4-8(13)6-10(9)15/h4-7H,13H2,1-3H3 .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of benzimidazoles include a condensation-dehydration sequence of o-aryldiamine with an aryl-aldehyde substrate under mild conditions . Another approach involves the reaction of o-aryldiamine with carboxylic acid derivatives under forcing conditions, in the presence of a mineral acid or acetic acid, and under refluxing temperatures .
Physical And Chemical Properties Analysis
6-Amino-1-Boc-benzimidazole is a yellow solid . It has a molecular weight of 233.27 and a molecular formula of C12H15N3O2 .
Scientific Research Applications
Drug Discovery
Benzimidazole, which includes 6-Amino-1-Boc-benzimidazole, is a privileged and routinely used pharmacophore in the drug discovery process . It’s structural similarity to purine makes it a key structural motif in drug design . This important pharmacophore is commonly encountered in drugs used for the treatment of cancer, infectious diseases, hypertension and other illnesses .
Synthesis of Indole, Alkyl and Alpha-Amino Benzimidazoles
6-Amino-1-Boc-benzimidazole can be used in the synthesis of indole, alkyl and alpha-amino benzimidazoles through a novel HBTU-promoted methodology . This method provides direct access to this scaffold in a simple, one-pot operation from commercially available carboxylic acids .
Chemical Catalysis
Alpha-aminobenzimidazoles, which can be synthesized from 6-Amino-1-Boc-benzimidazole, are highly useful synthons as chiral ligands for chemical catalysis .
Antimicrobial Activity
Some 2-aminobenzimidazoles, which can be derived from 6-Amino-1-Boc-benzimidazole, have shown an appreciable antimicrobial effect .
Antifilarial Activity
The carbamate derivatives of 2-aminobenzimidazoles, which can be synthesized from 6-Amino-1-Boc-benzimidazole, have been synthesized for their significant antifilarial activity in vivo .
Treatment of Peptic Ulcer and Congestive Heart Failure
The optimization of benzimidazole-based structures, which includes 6-Amino-1-Boc-benzimidazole, has resulted in marketed drugs like omeprazole and pimobendan, which are used as therapeutic agents in the treatment of peptic ulcer and congestive heart failure respectively .
Future Directions
Benzimidazoles, including 6-Amino-1-Boc-benzimidazole, are routinely used pharmacophores in the drug discovery process . They are highly sought after due to their structural similarity to purine, making them key structural motifs in drug design . Therefore, there is considerable interest in developing efficient approaches for their synthesis .
Mechanism of Action
Target of Action
Benzimidazole derivatives, which 6-amino-1-boc-benzimidazole is a part of, are known to interact with various biological targets due to their structural similarity to naturally occurring nucleotides . This allows them to easily interact with the biopolymers of living systems .
Mode of Action
Benzimidazole derivatives are known to exhibit a broad range of pharmacological activities, including anticancer, antibacterial, and anti-inflammatory activities . These activities suggest that the compound may interact with its targets, leading to changes in cellular processes.
Biochemical Pathways
Benzimidazole derivatives are known to affect various biochemical pathways due to their wide range of biological properties . The compound’s interaction with its targets can lead to changes in these pathways, resulting in downstream effects.
Result of Action
Given the broad range of pharmacological activities exhibited by benzimidazole derivatives , it can be inferred that the compound may have significant molecular and cellular effects.
properties
IUPAC Name |
tert-butyl 6-aminobenzimidazole-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2/c1-12(2,3)17-11(16)15-7-14-9-5-4-8(13)6-10(9)15/h4-7H,13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMEJJWSYTVJMST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=NC2=C1C=C(C=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301200042 |
Source
|
| Record name | 1,1-Dimethylethyl 6-amino-1H-benzimidazole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301200042 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
297756-32-2 |
Source
|
| Record name | 1,1-Dimethylethyl 6-amino-1H-benzimidazole-1-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=297756-32-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1-Dimethylethyl 6-amino-1H-benzimidazole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301200042 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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